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Compound of Interest

(R)-Methyl 2-hydroxy-3-
Compound Name:
phenylpropanoate

Cat. No.: B1588834

An In-Depth Technical Guide to (R)-Methyl 2-hydroxy-3-phenylpropanoate: Synthesis,
Analysis, and Applications

Introduction

(R)-Methyl 2-hydroxy-3-phenylpropanoate, a prominent chiral building block, holds a
significant position in the landscape of modern organic synthesis and pharmaceutical
development. As a derivative of D-phenylalanine, this a-hydroxy ester provides a versatile
scaffold for the enantioselective synthesis of complex molecules. Its structural features—a
stereodefined hydroxyl group and an ester moiety—make it an invaluable precursor for
introducing chirality into active pharmaceutical ingredients (APISs). This guide offers a
comprehensive overview for researchers and drug development professionals, detailing the
compound's physicochemical properties, robust synthetic and analytical protocols, and key
applications, grounding all technical information in established scientific principles.

Physicochemical and Structural Properties

(R)-Methyl 2-hydroxy-3-phenylpropanoate is characterized by a phenyl group attached to a
three-carbon propanoate backbone, with a hydroxyl group at the chiral center (C2) in the (R)
configuration. This specific stereochemistry is crucial for its utility in asymmetric synthesis,
where biological activity is often dependent on the precise three-dimensional arrangement of
atoms.
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The compound typically appears as a white to off-white crystalline powder or a colorless liquid.
[1] It exhibits good solubility in common organic solvents like methanol, ethyl acetate, and
dichloromethane, but is sparingly soluble in water.[1]

Table 1: Key Physicochemical Properties

Property Value Source(s)
Molecular Formula C10H1203 [2]
Molecular Weight 180.20 g/mol [2]
CAS Number 27000-00-6 [1]
Appearance White to off-white crystalline 1]
powder
Polar Surface Area 46.53 A2 [1]
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 3 [1]
LogP 1.27 [1]

Synthesis and Chiral Integrity

The synthesis of enantiomerically pure (R)-Methyl 2-hydroxy-3-phenylpropanoate is critical
to its application. The most common and reliable method leverages the readily available chiral
pool, starting from D-phenylalanine. This approach ensures the retention of the desired (R)
stereochemistry. An alternative advanced method involves the enzymatic resolution of a
racemic mixture.

Chemical Synthesis via Diazotization and Esterification

This robust two-step pathway first converts D-phenylalanine to (R)-2-hydroxy-3-
phenylpropanoic acid, which is then esterified.

Workflow Diagram: Chemical Synthesis
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Step 1: Diazotization

(D-Phenylalanine)

1. IN H2S04, 0 °C
2. NaNOz, H20 (dropwise)

'

GR)-Z-hydroxy-3-pheny|propan0ic acia

Step 2: Fischer Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1588834?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hydroxy-3-phenylpropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hydroxy-3-phenylpropanoate
https://www.benchchem.com/product/b1588834#r-methyl-2-hydroxy-3-phenylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1588834#r-methyl-2-hydroxy-3-phenylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1588834#r-methyl-2-hydroxy-3-phenylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1588834#r-methyl-2-hydroxy-3-phenylpropanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

